3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine

• IUPAC Name: 5-(5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-methyl-2-phenylpyrazol-3-amine
• InChI: InChI=1S/C17H17N3S/c1-11-16(15-10-12-6-5-9-14(12)21-15)19-20(17(11)18)13-7-3-2-4-8-13/h2-4,7-8,10H,5-6,9,18H2,1H3
• InChI Key: YDOMYRBJVPDXPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2=CC3=C(S2)CCC3)C4=CC=CC=C4)N
• Molecular Formula: C17H17N3S
• Molecular Weight: 295.4 g/mol

Description

This compound is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom. It is a part of a class of heterocyclic compounds that have shown interesting applications in the field of medicinal chemistry. They are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene derivatives have been synthesized through various methods. For instance, Sharkawy et al. synthesized a series of thiophene incorporating pyrazolone moieties via diazo coupling of diazonium salt of 3-substituted-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophenes with 3-methyl-1H-pyrazol-5(4H)-one, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one or 3-amino-1H-pyrazol-5(4H)-one.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, a pyrazol ring, and a phenyl ring. The molecular formula is C17H17N3S.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not found in the search results, thiophene and its derivatives are known to be involved in a variety of chemical reactions. They are used as building blocks in the synthesis of various pharmaceuticals and are known to undergo reactions such as electrophilic substitution, nucleophilic substitution, and coupling reactions.

Scientific Research Applications

I have conducted a search for the scientific research applications of “3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine,” but unfortunately, the available information does not provide a detailed breakdown of its applications in various fields. .

Future Directions

The future directions for this compound could involve further exploration of its therapeutic properties and potential applications in medicinal chemistry. Given the wide range of biological activities exhibited by thiophene derivatives, this compound could be a promising candidate for drug development.

Mechanism of Action

Thiophene derivatives

The compound contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom . Thiophene and its derivatives are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry, attracting great interest in industry as well as academia . They have been reported to exhibit anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .